Cas no 27719-81-9 (Butanamide, 4-oxo-)

• Product Name: Butanamide, 4-oxo-
• CAS No: 27719-81-9
• MF: C₄H₇NO₂
• MW: 101.103881120682
• CID: 266433
• PubChem ID: 20096805
• Update Time: 2025-04-19

Butanamide, 4-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 4-oxo-
• 4-oxobutanamide
• 3-Formylpropionamide
• Succinaldehydamide(8CI)
• SCHEMBL712491
• SCHEMBL22282988
• 27719-81-9
• DTXSID30602354

• Inchi： 1S/C4H7NO2/c5-4(7)2-1-3-6/h3H,1-2H2,(H2,5,7)
• InChI Key： WUOVJZPIPLAQBE-UHFFFAOYSA-N
• SMILES： O=C(CCC=O)N

Computed Properties

• Exact Mass: 101.04771
• Monoisotopic Mass: 101.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 79.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• PSA: 60.16